Cas no 1293285-27-4 (2-Fluoro-6-(3-methyl-1,2,4-oxadiazol-5-yl)benzoic acid)

• Product Name: 2-Fluoro-6-(3-methyl-1,2,4-oxadiazol-5-yl)benzoic acid
• CAS No: 1293285-27-4
• MF: C₁₀H₇FN₂O₃
• MW: 222.172585725784
• CID: 1095108
• PubChem ID: 67086832
• Update Time: 2025-04-20

2-Fluoro-6-(3-methyl-1,2,4-oxadiazol-5-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-(3-methyl-1,2,4-oxadiazol-5-yl)benzoic acid
• SCHEMBL1586661
• 1293285-27-4
• 2-Fluoro-6-(3-methyl-1,2,4-oxadiazol-5-yl)benzoicacid
• PALKZAFODAZJLL-UHFFFAOYSA-N
• DA-46335

• Inchi： 1S/C10H7FN2O3/c1-5-12-9(16-13-5)6-3-2-4-7(11)8(6)10(14)15/h2-4H,1H3,(H,14,15)
• InChI Key： PALKZAFODAZJLL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C2=NC(C)=NO2)=C1C(=O)O

Computed Properties

• Exact Mass: 222.04407025g/mol
• Monoisotopic Mass: 222.04407025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.2Ų